103-81-1

Phenylacetamide

In Stock

• CAS RN:
• 103-81-1

• Formula:
• C8H9NO

• InChI:
• InChI=1S/C8H9NO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10)

• InChIKey:
• LSBDFXRDZJMBSC-UHFFFAOYSA-N

• 2-Phenylacetamide, also known as alpha-toluamide or benzeneacetamide, belongs to the class of organic compounds known as phenylacetamides. These are amide derivatives of phenylacetic acids. 2-Phenylacetamide is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Phenylacetamide can be biosynthesized from phenylacetic acid.
  2-phenylacetamide is a monocarboxylic acid amide that is acetamide substituted by a phenyl group at position 2. It has a role as a mouse metabolite. It derives from a phenylacetic acid.

1,3-Dioxolane-4-carboxaldehyde, 2,2,4,5-tetramethyl-, trans- (9CI)

• CAS RN:
• 102103-81-1

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c1-6-8(4,5-9)11-7(2,3)10-6/h5-6H,1-4H3/t6-,8-/m0/s1

• InChIKey:
• XYIRIOGOODPXIG-XPUUQOCRSA-N

• 1,3-Dioxolane-4-carboxaldehyde, 2,2,4,5-tetramethyl-, trans- (9CI), also known as 1,3-Dioxolane-4-carboxaldehyde, 2,2,4,5-tetramethyl-, trans- (9CI), is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.197. The purity is usually 95%.

Dibenzofuran, bromopentachloro-

• CAS RN:
• 107103-81-1

• Formula:
• C12H2BrCl5O

• InChI:
• InChI=1S/C12H2BrCl5O/c13-4-2-1-3-5-7(15)8(16)9(17)10(18)12(5)19-11(3)6(4)14/h1-2H

• InChIKey:
• GTNBPBFETFKKAM-UHFFFAOYSA-N

• Dibenzofuran, bromopentachloro-, also known as Dibenzofuran, bromopentachloro-, is a useful research compound. Its molecular formula is C12H2BrCl5O and its molecular weight is 419.3 g/mol. The purity is usually 95%.

3-(4-((4-(tert-butyl)phenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

In Stock

• CAS RN:
• 1019103-81-1

• Formula:
• C21H26N6O2S

• InChI:
• InChI=1S/C21H26N6O2S/c1-21(2,3)17-5-7-18(8-6-17)30(28,29)26-15-13-25(14-16-26)19-9-10-20(24-23-19)27-12-4-11-22-27/h4-12H,13-16H2,1-3H3

• InChIKey:
• ZNLUXZRUBBMZGR-UHFFFAOYSA-N

• 3-(4-((4-(tert-butyl)phenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C21H26N6O2S and its molecular weight is 426.54. The purity is usually 95%.